N-(6-((2-(indolin-1-yl)-2-oxoethyl)thio)pyridazin-3-yl)benzamide

• IUPAC Name: N-[6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C21H18N4O2S/c26-20(25-13-12-15-6-4-5-9-17(15)25)14-28-19-11-10-18(23-24-19)22-21(27)16-7-2-1-3-8-16/h1-11H,12-14H2,(H,22,23,27)
• InChI Key: MBEJCXKBLSMROM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NN=C(C=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C21H18N4O2S
• Molecular Weight: 390.5 g/mol

Description

N-(6-((2-(indolin-1-yl)-2-oxoethyl)thio)pyridazin-3-yl)benzamide, also known as Compound A, is a novel small molecule that has been identified as a potential therapeutic agent for a variety of diseases. This compound has been synthesized using a specific method and has shown promising results in scientific research applications.

Scientific Research Applications

Anticancer Activity

Research has shown the development of novel N-(2-(2-(2-oxoindolin-3-ylidene)hydrazinecarbonyl)phenyl)-benzamides and related compounds with remarkable antitumor activity against a variety of cancer cell lines. These compounds, through design, synthesis, and QSAR analysis, have demonstrated potent anticancer properties, outperforming standard drugs in some cases. The study underscores the potential of these compounds as a basis for developing new anticancer drugs (Alafeefy et al., 2015).

Cardiotonic Activity

Research into dihydropyridazinone cardiotonics has discovered compounds with potent positive inotropic activity in dogs. These compounds, including 1,3-dihydro-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-2H-indol-2-one and its analogs, have shown significant potential in enhancing heart muscle contractility, making them promising candidates for treating heart failure (Robertson et al., 1986).

DNA Interaction Studies

Studies on pyrrole-imidazole polyamides conjugated with various moieties, including those related to N-(6-((2-(indolin-1-yl)-2-oxoethyl)thio)pyridazin-3-yl)benzamide, have shown the ability for sequence-specific alkylation of DNA. These compounds can achieve strand-selective cleavage based on the enantiomer chosen, with potential applications in targeting specific gene sequences for transcription inhibition or gene regulation (Chang & Dervan, 2000).

Antitumor Drug Development

The exploration of these compounds extends into their utilization as antitumor drugs. Synthesis and cytotoxicity evaluation of novel derivatives, particularly those conjugated with pyrrole and imidazole polyamide conjugates, have revealed preliminary anticancer efficacy against several cancer cell lines. This research opens avenues for the development of targeted anticancer therapies (Kumar & Lown, 2003).